Cas no 127773-86-8 (Pyridine, 4,?4'-?[2,?2'-?bithiophene]?-?5,?5'-?diylbis-)

• Product Name: Pyridine, 4,?4'-?[2,?2'-?bithiophene]?-?5,?5'-?diylbis-
• CAS No: 127773-86-8
• MF: C₁₈H₁₂N₂S₂
• MW: 320.431281089783
• CID: 3037474
• PubChem ID: 14529628
• Update Time: 2025-11-06

Pyridine, 4,?4'-?[2,?2'-?bithiophene]?-?5,?5'-?diylbis- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4,?4'-?[2,?2'-?bithiophene]?-?5,?5'-?diylbis-
• 2-chloro-4-trichloromethyl-6-trichloromethoxypyrimidine
• YSZC1059
• CS-0169953
• 5,5'-Di(pyridin-4-yl)-2,2'-bithiophene
• 5,5'-Bis(4-pyridyl)-2,2'-bithiophene
• 4-[5-(5-pyridin-4-ylthiophen-2-yl)thiophen-2-yl]pyridine
• SCHEMBL8724864
• 127773-86-8

• Inchi： 1S/C18H12N2S2/c1-3-17(21-15(1)13-5-9-19-10-6-13)18-4-2-16(22-18)14-7-11-20-12-8-14/h1-12H
• InChI Key： NQEJMPCAZVUWND-UHFFFAOYSA-N
• SMILES： S1C(C2C=CN=CC=2)=CC=C1C1=CC=C(C2C=CN=CC=2)S1

Computed Properties

• Exact Mass: 320.04419074g/mol
• Monoisotopic Mass: 320.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82.3Ų

Additional information on Pyridine, 4,?4'-?[2,?2'-?bithiophene]?-?5,?5'-?diylbis-

Recent Advances in the Study of Pyridine, 4,4'-[2,2'-bithiophene]-5,5'-diylbis- (CAS: 127773-86-8) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 4,4'-[2,2'-bithiophene]-5,5'-diylbis- (CAS: 127773-86-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This heterocyclic compound, featuring a bithiophene core flanked by pyridine rings, exhibits remarkable electronic and photophysical characteristics, making it a promising candidate for various biomedical and material science applications. Recent studies have explored its utility in organic electronics, drug development, and as a molecular probe for biological systems.

One of the most notable advancements in the study of this compound is its application in organic semiconductors. Researchers have demonstrated that Pyridine, 4,4'-[2,2'-bithiophene]-5,5'-diylbis- can serve as an effective electron-transporting material in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). Its extended π-conjugation system and high electron affinity contribute to enhanced charge carrier mobility, which is critical for the development of next-generation electronic devices. A 2023 study published in Advanced Materials highlighted its potential in flexible electronics, showcasing its stability under mechanical stress and environmental conditions.

In the pharmaceutical domain, this compound has been investigated for its potential as a scaffold for drug design. Its bithiophene-pyridine hybrid structure offers a versatile platform for the development of small-molecule inhibitors targeting protein-protein interactions. Recent work published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of Pyridine, 4,4'-[2,2'-bithiophene]-5,5'-diylbis- that exhibit potent inhibitory activity against kinases involved in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, paving the way for novel therapeutic agents.

Another exciting development is the use of this compound as a fluorescent probe for bioimaging. Its inherent fluorescence properties, combined with its ability to interact with biomolecules, make it an attractive tool for visualizing cellular processes. A 2022 study in Chemical Communications demonstrated its application in real-time monitoring of intracellular redox states, providing insights into oxidative stress-related diseases. The probe's high photostability and low cytotoxicity were particularly emphasized, underscoring its potential for clinical diagnostics.

Despite these promising findings, challenges remain in the large-scale synthesis and functionalization of Pyridine, 4,4'-[2,2'-bithiophene]-5,5'-diylbis-. Recent efforts have focused on developing more efficient synthetic routes to improve yield and purity. A 2023 paper in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of steps required for its production, addressing some of the scalability issues. Additionally, computational studies have been employed to predict the compound's behavior in various environments, aiding in the design of tailored derivatives for specific applications.

In conclusion, Pyridine, 4,4'-[2,2'-bithiophene]-5,5'-diylbis- (CAS: 127773-86-8) represents a multifaceted compound with broad applicability in chemical biology and pharmaceutical research. Its unique structural features and functional versatility continue to inspire innovative studies across multiple disciplines. Future research is expected to further explore its potential in drug discovery, materials science, and diagnostic tools, solidifying its role as a cornerstone in advanced scientific investigations.